6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone

• Molecular Formula: C29H21ClN4OS2
• Molecular Weight: 541.1 g/mol
• IUPAC Name: 6-chloro-4-phenyl-3-[[4-(2-phenylethyl)-5-thiophen-2-yl-1,2,4-triazol-3-yl]sulfanyl]-1H-quinolin-2-one
• InChI: InChI=1S/C29H21ClN4OS2/c30-21-13-14-23-22(18-21)25(20-10-5-2-6-11-20)26(28(35)31-23)37-29-33-32-27(24-12-7-17-36-24)34(29)16-15-19-8-3-1-4-9-19/h1-14,17-18H,15-16H2,(H,31,35)
• InChI Key: JIECVHHNFQQULC-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CCN2C(=NN=C2SC3=C(C4=C(C=CC(=C4)Cl)NC3=O)C5=CC=CC=C5)C6=CC=CS6

Description

The compound 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone, also known as CTQ, is a novel chemical compound that has garnered interest in the scientific community due to its potential applications in the field of medicinal chemistry. CTQ belongs to the class of quinolone-based compounds, which have been extensively studied for their antimicrobial and anticancer properties.

Mechanism of Action

The mechanism of action of 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone is not fully understood, but studies have suggested that it may act by inhibiting the activity of enzymes involved in DNA replication and cell division. 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone has also been shown to induce oxidative stress in cancer cells, which may contribute to its cytotoxic effects.
Biochemical and Physiological Effects:
Studies have shown that 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone exhibits several biochemical and physiological effects. 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone has been shown to inhibit the growth of bacteria by disrupting the bacterial cell membrane. It has also been shown to induce apoptosis in cancer cells by activating caspase enzymes. In addition, 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone has been shown to exhibit antioxidant activity, which may contribute to its anticancer effects.

Advantages and Limitations for Lab Experiments

One of the advantages of 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone is its potent antimicrobial and anticancer properties. 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone has been shown to exhibit activity against a wide range of bacteria and cancer cell lines, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone is its limited solubility in water, which may make it difficult to administer in vivo.

Future Directions

There are several future directions for research on 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone. One area of research is the development of more efficient synthesis methods that can produce 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone in larger quantities. Another area of research is the optimization of the chemical structure of 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone to improve its solubility and bioavailability. Further studies are also needed to fully understand the mechanism of action of 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone and its potential applications in the field of medicinal chemistry.

Synthesis Methods

The synthesis of 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone involves a series of chemical reactions that are carried out in a laboratory setting. The starting materials for the synthesis include 6-chloro-4-phenyl-2(1H)-quinolinone, 2-phenylethylamine, 2-thiophenecarboxaldehyde, and 4-(methylsulfonyl)phenylhydrazine. The synthesis is carried out in several steps, including condensation, cyclization, and sulfenylation. The final product is obtained after purification through column chromatography.

Scientific Research Applications

6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone has been the subject of several scientific studies due to its potential applications in the field of medicinal chemistry. One of the primary areas of research has been its antimicrobial properties. Studies have shown that 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone exhibits potent antibacterial activity against a wide range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli.
Another area of research has been the anticancer properties of 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone. Studies have shown that 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone exhibits potent cytotoxic activity against several cancer cell lines, including breast, lung, and colon cancer. 6-chloro-4-phenyl-3-{[4-(2-phenylethyl)-5-(2-thienyl)-4H-1,2,4-triazol-3-yl]sulfanyl}-2(1H)-quinolinone has also been shown to induce apoptosis in cancer cells, which is a process of programmed cell death.